Cas no 2567497-80-5 (2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 2567497-80-5
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• MDL: MFCD32879032
• CID: 5464367
• PubChem ID: 155822739
• Update Time: 2025-06-12

2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid
• Z4396002225
• 2-[1-(prop-2-enoyl)piperidin-4-yl]cyclohexane-1-carboxylic acid
• 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers

• MDL： MFCD32879032
• Inchi： 1S/C15H23NO3/c1-2-14(17)16-9-7-11(8-10-16)12-5-3-4-6-13(12)15(18)19/h2,11-13H,1,3-10H2,(H,18,19)
• InChI Key： XYPADYAIGPEGOK-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C1CCN(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 265.16779360 g/mol
• Monoisotopic Mass: 265.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.35
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers

Introduction to 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers (CAS No. 2567497-80-5)

2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers (CAS No. 2567497-80-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other but have different physical and chemical properties. The unique structure and properties of this compound make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid consists of a cyclohexane ring linked to a piperidine ring, with an acryloyl group attached to the piperidine ring. The presence of multiple chiral centers in the molecule results in the formation of diastereomers, which can exhibit distinct biological activities. This structural complexity provides a rich platform for exploring the structure-activity relationships (SAR) and optimizing the compound for specific therapeutic targets.

Recent studies have highlighted the potential of 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated by its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic properties of 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. These properties make it suitable for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in various disease conditions.

The synthesis of 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid has been optimized using modern synthetic techniques, such as transition metal-catalyzed reactions and chiral resolution methods. These advancements have enabled the efficient production of high-purity compounds, which is crucial for both research and commercial applications. The ability to synthesize this compound on a large scale is an important factor in its potential commercialization as a pharmaceutical product.

In conclusion, 2-1-(prop-2-enoyl)piperidin-4-ylcyclohexane-1-carboxylic acid, Mixture of diastereomers (CAS No. 2567497-80-5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing clinical trials will provide further insights into its safety and efficacy, potentially leading to new treatment options for various diseases.